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Compound of Interest

Compound Name: Glutaronitrile

Cat. No.: B146979

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing glutaronitrile
(GLN) as a solvent in electrochemical studies. Glutaronitrile, a dinitrile with the formula
CN(CH2)sCN, offers a uniqgue combination of properties that make it a compelling choice for
various electrochemical applications, particularly in the development of high-energy and high-
power lithium-ion batteries.[1][2] Its high anodic stability, favorable thermal properties, and good
ionic conductivity when mixed with appropriate salts and co-solvents position it as a promising
alternative to conventional carbonate-based electrolytes.[1][2]

Properties of Glutaronitrile-Based Electrolytes

Glutaronitrile exhibits several advantageous physical and electrochemical properties as a
solvent for electrolytes. Its high boiling point and flash point enhance the thermal safety of
electrochemical cells.[2] Furthermore, its wide electrochemical stability window, extending
beyond 6V versus Li+/Li, makes it suitable for use with high-voltage cathode materials.[2]

Physicochemical Properties

The addition of lithium salts and co-solvents like ethylene carbonate (EC) significantly
influences the conductivity and viscosity of glutaronitrile-based electrolytes. The following
table summarizes key quantitative data from cited research.
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lonic
Electrolyte Temperature . . .
Conductivity Viscosity (cP) Reference

Composition (°C) (mSlcm)
mS/cm

1 MLIiTFSlin

. 20 1.7 7 [1][2]

1 M LITFSI in

80 8.0 - [1]
GLN

1 MLIiTFSlin
GLN:EC (1:1 by -20 0.6 - [1]

volume)

1 MLIiTFSlin
GLN:EC (1:1 by 20 3.6 - [1]

volume)

1 M LiTFSl in
GLN:EC (1:1by 80 12.3 - [1]

volume)

1 M LIiTFSlin

. 25 2.31 - [3][4]

1 MLIiTFSI in 2-
methylglutaronitri 25 1.90 - [3][4]
le (MGLN)

0.7 M Et4NBF4
in Adiponitrile Room Temp. - - [5]
(ADN)

1.0 M LIiTFSIin
GLN/Butyronitrile 30 3.1-10.6 - [6]

(various ratios)

Electrochemical Properties

The electrochemical stability of glutaronitrile-based electrolytes is a key advantage. Linear
sweep voltammetry has demonstrated an anodic stability of over 6V versus Li+/Li for 1M
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LITFSI in GLN.[2] The addition of co-solvents and co-salts can be crucial for forming a stable

solid-electrolyte interphase (SEI) on anode materials like graphite, which is necessary for the

proper functioning of lithium-ion batteries.[1] For instance, the use of ethylene carbonate (EC)
as a co-solvent and lithium bis(oxalato)borate (LIBOB) as a co-salt has been shown to greatly
enhance the stability of glutaronitrile-based electrolytes on graphite anodes.[2]

Experimental Protocols
Preparation of Glutaronitrile-Based Electrolytes

This protocol details the preparation of a common glutaronitrile-based electrolyte containing
LITFSI salt and EC as a co-solvent. All procedures should be performed in an inert atmosphere
(e.g., an argon-filled glove box) to prevent contamination from moisture and air.[1]

Materials:

o Glutaronitrile (GLN), battery grade

o Ethylene carbonate (EC), battery grade

e Lithium bis(trifluoromethanesulfonyl)imide (LITFSI), battery grade
e Lithium bis(oxalato)borate (LiBOB) (optional co-salt)

» Argon-filled glove box

e Magnetic stirrer and stir bars

e Volumetric flasks and pipettes

e Analytical balance

Procedure:

e Solvent Mixture Preparation: In the glove box, prepare the desired solvent mixture by
volume. For a 1:1 GLN:EC mixture, combine equal volumes of glutaronitrile and ethylene
carbonate in a clean, dry volumetric flask.

e Salt Dissolution:
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o Weigh the appropriate amount of LITFSI salt to achieve the desired molar concentration
(e.g., 1 M).

o If using a co-salt like LIBOB (e.g., 0.1 M), weigh the required amount separately.[1]

o Electrolyte Formulation:

o Slowly add the weighed LiTFSI and any co-salt to the solvent mixture while stirring with a
magnetic stirrer.

o Continue stirring until the salt is completely dissolved. Gentle heating may be applied if
necessary to aid dissolution.[1]

o Storage: Store the prepared electrolyte in a tightly sealed container inside the glove box to
maintain its anhydrous condition.

Inside Argon-filled Glove Box

o
Dissplve salFs in o Store eleclrol}fte in o
solvent mixture with stirring sealed container
-
Mix GLN and EC
(e.g., 1:1 by volume)

Weigh LiTFSI
(and optional LiBOB)

Click to download full resolution via product page

Electrolyte Preparation Workflow

Cyclic Voltammetry (CV) Protocol

This protocol outlines the steps for performing cyclic voltammetry to evaluate the
electrochemical window of a glutaronitrile-based electrolyte.

Materials and Equipment:
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» Potentiostat/Galvanostat
e Three-electrode electrochemical cell
o Working electrode (e.g., platinum microelectrode, glassy carbon electrode)[1]
» Reference electrode (e.g., Ag/AgCI, or a silver wire pseudo-reference)[1]
o Counter electrode (e.g., platinum wire)
» Prepared glutaronitrile-based electrolyte
» Argon-filled glove box for cell assembly
Procedure:
o Electrode Preparation:
o Polish the working electrode to a mirror finish using appropriate alumina slurries.

o Rinse the polished electrode with deionized water and a suitable solvent (e.g., acetone or
ethanol), then dry it thoroughly.

o Cell Assembly:
o Inside the glove box, assemble the three-electrode cell.

o Fill the cell with the prepared glutaronitrile-based electrolyte, ensuring the electrodes are
sufficiently immersed.

e Instrument Setup:
o Connect the electrochemical cell to the potentiostat.

o Set the parameters for the CV experiment in the control software. Typical parameters
include:

= |nitial Potential
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Vertex Potential 1 (anodic limit)

Vertex Potential 2 (cathodic limit)

Scan Rate (e.g., 10 mV/s)[1]

Number of cycles

o Data Acquisition:

o Start the experiment and record the cyclic voltammogram.

o The resulting plot of current vs. potential will reveal the electrochemical stability window of
the electrolyte.
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Cyclic Voltammetry Experimental Workflow
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Battery Cycling Protocol

This protocol describes the general procedure for assembling and testing a coin cell (e.g.,
MCMBI/LiICo0z2) using a glutaronitrile-based electrolyte to evaluate its performance in a
lithium-ion battery.

Materials and Equipment:

Coin cell components (casings, spacers, springs)

e Anode (e.g., MCMB - mesocarbon microbeads) and cathode (e.g., LiCoO2)

e Separator (e.g., Celgard)

o Prepared glutaronitrile-based electrolyte

e Crimping machine for coin cells

o Battery cycler

» Argon-filled glove box for cell assembly

Procedure:

o Electrode and Separator Preparation:

o Cut the anode, cathode, and separator to the appropriate size for the coin cell.

o Dry the electrodes and separator under vacuum at an elevated temperature to remove any
residual moisture.

e Coin Cell Assembly (in Glove Box):
o Place the cathode in the bottom casing of the coin cell.
o Add a few drops of the glutaronitrile-based electrolyte to wet the cathode.

o Place the separator on top of the cathode.
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[e]

Add more electrolyte to wet the separator.

o

Place the anode on top of the separator.

[¢]

Add the spacer and spring.

o

Place the top casing and crimp the coin cell using the crimping machine.
o Battery Cycling:
o Connect the assembled coin cell to the battery cycler.

o Program the cycling protocol, specifying the charge/discharge rates (C-rates), voltage
limits, and number of cycles. For example, a C/12 rate for initial cycles.[1]

o Start the cycling and monitor the capacity, efficiency, and capacity retention over the
specified number of cycles.

Safety and Handling

Glutaronitrile is a toxic substance and should be handled with appropriate safety precautions.

[7]

e Handling: Always handle glutaronitrile in a well-ventilated area, preferably within a fume
hood.[8][9] Wear appropriate personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat.[7][8][10] Avoid inhalation of vapors and
contact with skin and eyes.[8][10] Do not eat, drink, or smoke in areas where glutaronitrile
is handled.[7]

o Storage: Store glutaronitrile in a cool, dry, and well-ventilated place in a tightly closed
container.[8] Keep it away from incompatible materials.

» Disposal: Dispose of glutaronitrile and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[8] Do not empty into drains.[7]

Conclusion
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Glutaronitrile-based electrolytes show significant promise for advancing electrochemical
energy storage, particularly for high-voltage lithium-ion batteries.[2] Their high anodic stability
and favorable thermal properties contribute to improved safety and performance.[2] However,
careful formulation with co-solvents and additives is often necessary to ensure compatibility
with anode materials and to achieve optimal performance. The protocols and data presented in
this document provide a foundation for researchers to explore and utilize glutaronitrile in their
electrochemical studies. As with all chemical research, adherence to strict safety protocols is
paramount when working with glutaronitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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